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For researchers, scientists, and drug development professionals navigating the complexities of
super-resolution microscopy, the choice of fluorescent probe is paramount. This guide provides
an objective comparison of Cy3B NHS Ester's performance in two of the most prominent
super-resolution techniques: Stochastic Optical Reconstruction Microscopy (STORM) and
Stimulated Emission Depletion (STED) microscopy. We present a detailed analysis of its
suitability, compare it with common alternatives, and provide supporting experimental data and
protocols to inform your experimental design.

Cy3B NHS Ester: An Overview

Cy3B NHS Ester is a bright and photostable orange-fluorescent dye that has gained traction in
the field of super-resolution microscopy.[1][2] It is an improved version of the Cy3 dye, offering
significantly increased fluorescence quantum yield and photostability.[1][2][3] The N-
hydroxysuccinimidyl (NHS) ester reactive group allows for straightforward covalent labeling of
primary amines on proteins and other biomolecules.[1]

Cy3B NHS Ester in STORM Microscopy

In STORM, the ability of a fluorophore to be reversibly photoswitched between a fluorescent
"on" state and a dark "off" state is critical for achieving high-resolution images. Cy3B has been
identified as a high-performing red dye for STORM, particularly valuable for multicolor imaging
schemes.[4]

Performance Comparison for STORM
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To provide a clear comparison, the following table summarizes the key photophysical and
photoswitching properties of Cy3B NHS Ester alongside common alternatives for STORM
microscopy.
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Experimental Protocol: Antibody Labeling with Cy3B
NHS Ester for STORM

This protocol outlines the general steps for labeling an antibody with Cy3B NHS Ester.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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